Cas no 1678527-86-0 (1-(4-ethynylphenyl)cyclopropylmethanol)

• Product Name: 1-(4-ethynylphenyl)cyclopropylmethanol
• CAS No: 1678527-86-0
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 6343139
• PubChem ID: 117953663
• Update Time: 2025-10-22

1-(4-ethynylphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)cyclopropylmethanol
• XTHVKPCBOJBJEZ-UHFFFAOYSA-N
• 1678527-86-0
• A1-15314
• SCHEMBL16569143
• [1-(4-Ethynylphenyl)cyclopropyl]methanol
• (1-(4-ethynylphenyl)cyclopropyl)methanol
• EN300-1758051

• Inchi： 1S/C12H12O/c1-2-10-3-5-11(6-4-10)12(9-13)7-8-12/h1,3-6,13H,7-9H2
• InChI Key： XTHVKPCBOJBJEZ-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C#C)=CC=2)CC1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-ethynylphenyl)cyclopropylmethanol

Introduction to 1-(4-ethynylphenyl)cyclopropylmethanol (CAS No. 1678527-86-0)

1-(4-ethynylphenyl)cyclopropylmethanol, identified by its CAS number 1678527-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to a phenyl ring substituted with an ethynyl group, and a hydroxymethyl functional group at the cyclopropyl position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents.

The 1-(4-ethynylphenyl)cyclopropylmethanol structure combines several key pharmacophoric elements that are highly relevant to modern drug design strategies. The presence of the cyclopropyl ring is particularly noteworthy, as it is known to enhance metabolic stability and improve binding affinity to biological targets. Additionally, the ethynyl substituent on the phenyl ring introduces reactivity that can be exploited for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the potential of cyclopropyl-containing compounds in medicinal chemistry. The rigidity of the cyclopropyl ring can facilitate optimal positioning within active sites of enzymes or receptors, leading to improved pharmacological effects. Furthermore, the ethynyl group serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in the construction of biaryl structures—a common motif in many successful drugs.

One of the most compelling aspects of 1-(4-ethynylphenyl)cyclopropylmethanol is its potential as a building block for more complex molecules. Researchers have leveraged similar scaffolds to develop inhibitors targeting various disease-related pathways. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity associated with inflammatory and metabolic disorders. The hydroxymethyl group at the cyclopropyl position also offers opportunities for further functionalization, allowing chemists to introduce additional pharmacophores or improve solubility properties.

The synthesis of 1-(4-ethynylphenyl)cyclopropylmethanol involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the formation of the cyclopropylmethyl alcohol core, followed by introduction of the ethynyl group via palladium-catalyzed coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for medicinal chemistry applications.

Recent studies have begun to explore the biological activity of 1-(4-ethynylphenyl)cyclopropylmethanol and its derivatives. Initial investigations suggest that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression. The cyclopropyl ring appears to interact favorably with hydrophobic pockets within enzyme active sites, while the ethynyl group provides additional binding interactions through π-stacking or hydrogen bonding. These findings underscore the potential of this scaffold as a foundation for developing novel anticancer agents.

Moreover, the structural features of 1-(4-ethynylphenyl)cyclopropylmethanol make it an attractive candidate for developing probes to study protein-protein interactions. The combination of rigid and flexible regions within the molecule allows it to mimic natural substrates or binders, facilitating high-throughput screening campaigns. Such studies could uncover new therapeutic targets or provide insights into mechanisms of drug action.

The pharmaceutical industry has increasingly recognized the value of structurally unique compounds like 1-(4-ethynylphenyl)cyclopropylmethanol in drug discovery pipelines. By incorporating novel scaffolds into early-stage development programs, companies aim to identify candidates with improved pharmacokinetic profiles and reduced risk of resistance. The cyclopropylethynylaniline motif has emerged as a promising area for innovation, with several companies investing in libraries based on similar structures.

In conclusion, 1-(4-ethynylphenyl)cyclopropylmethanol (CAS No. 1678527-86-0) represents a significant advancement in medicinal chemistry research. Its unique structural attributes offer multiple opportunities for further development into novel therapeutic agents with applications across various therapeutic areas. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this will play an increasingly important role in shaping future drug discovery efforts.